Cas no 39238-09-0 (5-(chloromethyl)-2-furoic Acid)
39238-09-0 structure
Product Name:5-(chloromethyl)-2-furoic Acid
CAS No:39238-09-0
MF:C6H5ClO3
MW:160.555101156235
CID:1510360
PubChem ID:18353293
Update Time:2025-04-21
5-(chloromethyl)-2-furoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(chloromethyl)-2-furoic Acid
- CHEMBL1288939
- 5-chloromethyl-8-methoxypsoralen
- 4-(chloromethyl)-9-methoxypyrano[5,6-f][1]benzoxol-7-one
- NSC379516
- AC1L7WDY
- 4-chloromethyl-9-methoxy-furo[3,2-g]chromen-7-one
- 5-chloromethylfuran-2-carboxylic acid
- 4-chloromethyl-9-methoxypsoralen
- 5-chloromethylfurancarboxilic acid
- 4-chloromethylxanthotoxin
- 5-Chlormethyl-8-methoxypsoralen
- 4-(chloromethyl)-9-methoxy-7H-furo[3,2-g]chromen-7-one
- 5-(chloroMethyl)furan-2-carboxylic acid
- 39238-09-0
- SCHEMBL1669583
- AKOS006222554
- DB-358639
-
- Inchi: 1S/C6H5ClO3/c7-3-4-1-2-5(10-4)6(8)9/h1-2H,3H2,(H,8,9)
- InChI Key: XGJWKRJQEOSFCO-UHFFFAOYSA-N
- SMILES: ClCC1=CC=C(C(=O)O)O1
Computed Properties
- Exact Mass: 159.9927217g/mol
- Monoisotopic Mass: 159.9927217g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 50.4Ų
5-(chloromethyl)-2-furoic Acid Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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